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Compound of Interest

Compound Name: N-Acetyl sulfadiazine-d4

Cat. No.: B561786 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical guide to N-Acetyl sulfadiazine-d4, a

deuterated metabolite of the sulfonamide antibiotic, sulfadiazine.

N-Acetyl sulfadiazine-d4 is the N-acetylated and deuterated form of sulfadiazine, a well-

established bacteriostatic agent. The introduction of deuterium isotopes in the phenyl ring of

the molecule makes it a valuable tool in pharmacokinetic and metabolic studies, often serving

as an internal standard for the quantification of its non-deuterated analog in biological matrices.

[1] This guide details its molecular characteristics, outlines plausible experimental protocols for

its synthesis and analysis, and discusses the mechanism of action of its parent compound.

Core Molecular Data
A summary of the key quantitative data for N-Acetyl sulfadiazine-d4 is presented below,

providing a direct comparison with its non-deuterated counterpart, N-Acetyl sulfadiazine.
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Property N-Acetyl Sulfadiazine-d4 N-Acetyl Sulfadiazine

Chemical Formula C₁₂H₈D₄N₄O₃S C₁₂H₁₂N₄O₃S

Molecular Weight 296.34 g/mol 292.31 g/mol

CAS Number 1219149-66-2 127-74-2

Appearance White to off-white solid
White to off-white crystalline

powder

Solubility
Slightly soluble in DMSO and

Methanol

Slightly soluble in DMSO and

Methanol[2]

Relationship to Sulfadiazine
N-Acetyl sulfadiazine-d4 is structurally derived from sulfadiazine through two key

modifications: N-acetylation and deuteration of the phenyl ring. This relationship is crucial for its

application as an internal standard in analytical methods.
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Logical Relationship of N-Acetyl Sulfadiazine-d4
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Caption: Relationship of N-Acetyl Sulfadiazine-d4 to its parent compound.

Experimental Protocols
While a specific, detailed synthesis protocol for N-Acetyl sulfadiazine-d4 is not readily

available in the public domain, a plausible synthetic route can be devised based on established

methods for the N-acetylation of sulfonamides and the deuteration of aromatic compounds.

Proposed Synthesis of N-Acetyl Sulfadiazine-d4
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The synthesis can be conceptualized as a two-stage process: the deuteration of a suitable

precursor followed by N-acetylation.

Step 1: Synthesis of Sulfadiazine-d4

The deuteration of the phenyl ring of sulfadiazine can be achieved through acid-catalyzed

hydrogen-deuterium exchange.

Materials: Sulfadiazine, Deuterated sulfuric acid (D₂SO₄), Deuterium oxide (D₂O).

Procedure:

Dissolve sulfadiazine in a minimal amount of deuterated sulfuric acid.

Add deuterium oxide to the solution and heat the mixture under reflux. The reaction

progress should be monitored by ¹H NMR spectroscopy to observe the disappearance of

the aromatic proton signals.

After the desired level of deuteration is achieved, the reaction mixture is cooled and

carefully neutralized with a suitable base (e.g., sodium carbonate solution).

The precipitated sulfadiazine-d4 is collected by filtration, washed with D₂O, and dried

under vacuum.

Step 2: N-Acetylation of Sulfadiazine-d4

A general method for the N-acetylation of sulfonamides using acetic anhydride can be adapted.

[3][4]

Materials: Sulfadiazine-d4, Acetic anhydride, Pyridine (as a catalyst).

Procedure:

Suspend sulfadiazine-d4 in a suitable solvent such as dichloromethane.

Add a catalytic amount of pyridine to the suspension.

Add acetic anhydride dropwise to the mixture while stirring at room temperature.
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The reaction is monitored by thin-layer chromatography (TLC) until completion.

Upon completion, the reaction is quenched with water, and the organic layer is separated,

washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced

pressure to yield crude N-Acetyl sulfadiazine-d4.

The crude product can be purified by recrystallization or column chromatography.

Analytical Characterization
The identity and purity of the synthesized N-Acetyl sulfadiazine-d4 should be confirmed using

standard analytical techniques.

High-Performance Liquid Chromatography (HPLC)

Column: A C18 reverse-phase column is suitable for the analysis.

Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., formic acid or

phosphoric acid) can be employed.[5]

Detection: UV detection at approximately 269 nm is appropriate for quantitative analysis.[2]

Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of N-Acetyl sulfadiazine-
d4 (296.34 g/mol ).

LC-MS/MS is a powerful technique for the sensitive and selective quantification of N-Acetyl
sulfadiazine-d4 in complex matrices.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The spectrum is expected to show a significant reduction or absence of signals in

the aromatic region compared to the non-deuterated analog, confirming the incorporation of

deuterium. The characteristic singlet for the acetyl protons should be present.

¹³C NMR: The carbon signals of the deuterated phenyl ring will be affected by the C-D

coupling.
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Mechanism of Action of the Parent Compound:
Sulfadiazine
N-Acetyl sulfadiazine is a major metabolite of sulfadiazine and is generally considered to have

no significant antimicrobial activity.[6] The therapeutic effect is attributed to the parent drug,

sulfadiazine. Sulfadiazine exerts its bacteriostatic effect by competitively inhibiting the bacterial

enzyme dihydropteroate synthase. This enzyme is crucial for the synthesis of folic acid, an

essential component for bacterial DNA and protein synthesis. By blocking this pathway,

sulfadiazine prevents the growth and replication of susceptible bacteria.
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Sulfadiazine Mechanism of Action
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Caption: Simplified pathway of Sulfadiazine's antibacterial action.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b561786?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Acetyl sulfadiazine-d4 is a critical analytical tool for researchers in drug metabolism and

pharmacokinetics. Its synthesis, while not extensively documented, can be achieved through

established chemical transformations. Understanding its properties and the mechanism of its

parent compound is essential for its effective application in scientific research. This guide

provides a foundational resource for professionals working with this important deuterated

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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